2,3,6,7,10,11-Hexakis[2-(2-methoxyethoxy)ethoxy]triphenylene

• CAS No.: 96436-67-8
• Molecular Formula: C48H72O18
• Molecular Weight: 937.1 g/mol
• IUPAC Name: 2,3,6,7,10,11-hexakis[2-(2-methoxyethoxy)ethoxy]triphenylene
• InChI: InChI=1S/C48H72O18/c1-49-7-13-55-19-25-61-43-31-37-38(32-44(43)62-26-20-56-14-8-50-2)40-34-46(64-28-22-58-16-10-52-4)48(66-30-24-60-18-12-54-6)36-42(40)41-35-47(65-29-23-59-17-11-53-5)45(33-39(37)41)63-27-21-57-15-9-51-3/h31-36H,7-30H2,1-6H3
• InChI Key: MMPPLEMDSNVMAE-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC1=C(C=C2C(=C1)C3=CC(=C(C=C3C4=CC(=C(C=C24)OCCOCCOC)OCCOCCOC)OCCOCCOC)OCCOCCOC)OCCOCCOC

Description

2,3,6,7,10,11-Hexakis[2-(2-methoxyethoxy)ethoxy]triphenylene is a useful research compound. Its molecular formula is C48H72O18 and its molecular weight is 937.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a reaction vessel, 15 ml of dry N,N-dimethylformamide (DMF) and 0.77 g (19.3 mM) of NaH (60 W in mineral oil) were placed. Then, 0.92 g (2.84 mM) of 2,3,6,7,10,11-hexahydroxytriphenylene was added thereto on a water bath, and after 1 hour of stirring, a mixture liquid of 6.4 g (23.3 mM of 1,4,7-trioxaoctyl p-toluenesulfonate and 5 ml of dry DMF was added dropwise thereto, followed by 5 hours of stirring at 80° C. After the reaction, water was added to the reaction mixture, followed by extraction two times with toluene. The extract was washed with water and dried with anhydrous sodium sulfate, followed by distilling-off the solvent and purification three times by silica gel column chromatography (eluent: chloroform to obtain 0.14 g (0.15 mM) of 2,3,6,7,10,11-hexa(1,4,7-trioxaoctyl)triphenylene (Yield: 5%), which showed a melting point of 54 ° C.